Titanium cation (4+)

• CAS No.: 16043-45-1
• Molecular Formula: TiO3(2−); Ti+4
• Molecular Weight: 47.87 g/mol
• IUPAC Name: titanium(4+)
• InChI: InChI=1S/Ti/q+4
• InChI Key: LCKIEQZJEYYRIY-UHFFFAOYSA-N
• SMILES: [Ti+4]
• melting_point: 1668°C
• Key on ui other cas no.: 22541-75-9; 7440-32-6
• physical_description: Solid

Description

Titanium cation (Ti⁴+) is a highly charged transition metal ion with a +4 oxidation state, commonly observed in compounds such as titanium(IV) oxide (TiO₂) and titanium(IV) chloride (TiCl₄). Its small ionic radius (~0.605 Å) and high charge density enable strong electrostatic interactions, leading to stable coordination complexes and diverse applications in catalysis, materials science, and industrial processes . Ti⁴+ exhibits a preference for octahedral coordination geometry in oxides, as seen in the perovskite structure of reduced calcium titanate, where Ti⁴+ and Ca²+ cations form ordered arrangements .

Scientific Research Applications

Analytical Chemistry

Optical Sensors for Detection of Ti(4+)

Recent advancements have led to the development of optical sensors capable of detecting titanium ions with high precision. A notable study designed a PVC membrane sensor using 2-amino-4-((4-nitrophenyl)diazenyl)pyridine-3-ol, achieving a detection limit of 0.91 ng/mL for Ti(4+) ions. The sensor demonstrated excellent selectivity against various interfering species, making it suitable for analyzing titanium in environmental samples such as water, soil, and plants .

Sensor Characteristics	Value
Detection Limit (LOD)	0.91 ng/mL
Quantification Limit (LOQ)	2.95 ng/mL
Relative Standard Deviation (RSD%)	< 1.55%

Biological Applications

Enrichment of Phosphoproteins

Titanium(IV) ions have been successfully utilized in the selective enrichment of phosphoproteins from complex biological samples. A study developed titanium(IV) ion-immobilized microparticles that demonstrated a high adsorption capacity for phosphoproteins (901 mg/g for β-casein), significantly outperforming non-phosphoproteins. This method has implications for clinical diagnostics and research in proteomics .

Material Science

Doping in Semiconductor Materials

Titanium(IV) cation is increasingly used as a dopant in semiconductor materials to enhance their electrical and optical properties. For instance, doping indium oxide (In₂O₃) with Ti(4+) improved the stability and performance of thin-film transistors (TFTs). The optimal doping ratio was found to be 15:1, leading to lower threshold voltages and improved transmittance in the visible spectrum .

Doping Ratio	Threshold Voltage (V_th)	Mobility (cm²/Vs)	Transmittance (%)
15:1	0.17	9.38	>90
10:1	-	1.26	-

Environmental Applications

Removal of Pollutants

Titanium(IV) ions have been explored for their ability to remove pollutants from wastewater through adsorption processes. Their strong affinity for anions allows them to effectively capture various contaminants, thus playing a crucial role in environmental remediation efforts.

Pharmaceutical Applications

Anticancer Drug Development

Titanium(IV) compounds have been investigated for their potential use in anticancer therapies. For example, titanocene dichloride has shown promising results in preclinical studies as a treatment for various tumor types, highlighting the compound's significance in drug formulation .

Q & A

Q. Basic Research: Synthesis & Characterization

Q: What methodologies are recommended for synthesizing titanium(4+) complexes with high purity, and how can their structural integrity be validated? A:

• Synthesis: Use sol-gel or hydrothermal methods for controlled oxidation states. For aqueous systems, stabilize Ti⁴⁺ with non-coordinating anions (e.g., ClO₄⁻) to prevent hydrolysis .
• Characterization:
  • XRD: Confirm crystallinity and phase purity by matching diffraction patterns with reference data (e.g., ICDD PDF-4+ 2023) .
  • XPS: Verify oxidation state via Ti 2p₃/₂ binding energy (~458.5 eV for Ti⁴⁺) and rule out Ti³⁺ contamination (~456 eV) .
  • Elemental Analysis: Use ICP-OES to quantify titanium content and detect trace impurities (<0.1% w/w) .
• Reproducibility: Document all synthesis parameters (pH, temperature, precursor ratios) in the Methods section, adhering to IUPAC guidelines for inorganic synthesis .

Q. Advanced Research: Stability & Reactivity

Q: How can researchers resolve contradictions in reported stability constants (log β) of Ti⁴⁺-ligand complexes across different pH regimes? A:

• Data Reconciliation:
  • Experimental Replication: Repeat titrations under identical ionic strength (e.g., 0.1 M NaClO₄) and temperature (25°C ± 0.1) to minimize variability .
  • Speciation Modeling: Use software like PHREEQC or Hyperquad to compare log β values, accounting for side reactions (e.g., ligand protonation) .
  • Cross-Validation: Pair potentiometric data with spectroscopic techniques (e.g., UV-Vis, EXAFS) to confirm coordination geometry and stoichiometry .
• Case Study: Discrepancies in Ti⁴⁺-EDTA log β (pH 2–5) arise from incomplete deprotonation of EDTA; use ¹³C NMR to monitor ligand protonation states .

Q. Basic Research: Analytical Techniques

Q: What are the best practices for quantifying Ti⁴⁺ in mixed-metal matrices without interference from Fe³⁺ or Al³⁺? A:

• Selective Detection:
  • Spectrophotometry: Employ 4-(2-pyridylazo)resorcinol (PAR) at λ = 520 nm (ε = 1.1×10⁴ L·mol⁻¹·cm⁻¹); mask Fe³⁺ with fluoride ions (0.1 M NaF) .
  • ICP-MS: Use collision/reaction cells (He/H₂ gas) to suppress isobaric interferences (e.g., ⁴⁸Ti vs. ⁴⁸Ca) .
• Validation: Spike recovery tests (95–105%) and certified reference materials (e.g., NIST SRM 1547) ensure accuracy .

Q. Advanced Research: Computational Modeling

Q: How should density functional theory (DFT) models be parameterized to predict Ti⁴⁺ coordination behavior in aqueous/organic solvent systems? A:

• Model Setup:
  • Basis Sets: Use def2-TZVP for Ti and 6-31G(d,p) for light atoms. Include solvation effects via COSMO or SMD .
  • Functional Selection: Hybrid functionals (e.g., B3LYP-D3) improve accuracy for Ti⁴⁺ charge transfer and ligand field splitting .
• Validation: Compare computed vs. experimental IR/Raman spectra (e.g., Ti–O stretching modes at 600–800 cm⁻¹) .

Q. Advanced Research: Mechanistic Studies

Q: What experimental designs are critical for distinguishing inner-sphere vs. outer-sphere electron transfer mechanisms in Ti⁴⁺ redox reactions? A:

• Kinetic Tracers:
  • Isotopic Labeling: Use ¹⁸O-enriched H₂O to track oxygen exchange in Ti–O–Ti bridges during reduction .
  • Stopped-Flow UV-Vis: Monitor pseudo-first-order kinetics (kobs) under varying ligand concentrations to infer mechanism .
• Theoretical Support: Marcus theory calculations (reorganization energy λ) differentiate inner-sphere (λ > 1.5 eV) from outer-sphere pathways .

Q. Basic Research: Data Reporting Standards

Q: How should researchers present conflicting spectroscopic data (e.g., EPR silence vs. paramagnetic impurities) in Ti⁴⁺ compounds? A:

• Transparency: Disclose all raw data (e.g., magnetic susceptibility χ) in supplementary materials, including error margins .
• Interpretation: Attribute EPR silence to high-spin d⁰ configuration but confirm purity via SQUID magnetometry (μeff < 0.5 μB) .

Comparison with Similar Compounds

Comparison with Similar Cations and Compounds

Charge and Ionic Radius

Ti⁴+ is compared to other tetravalent cations (Table 1):

Cation	Ionic Radius (Å)	Common Compounds	Coordination Geometry
Ti⁴+	0.605	TiO₂, TiCl₄	Octahedral
Zr⁴+	0.72	ZrO₂, ZrCl₄	Cubic/Octahedral
Sn⁴+	0.69	SnO₂, SnCl₄	Octahedral

Ti⁴+’s smaller radius compared to Zr⁴+ and Sn⁴+ results in higher lattice energies in oxides, enhancing thermal stability .

Chemical Reactivity and Coordination Chemistry

• Chlorides : Titanium(IV) chloride (TiCl₄) is a volatile liquid (bp: 136.4°C), whereas ZrCl₄ and SnCl₄ are solids at room temperature. TiCl₄ is widely used as a Ziegler-Natta catalyst precursor, contrasting with SnCl₄’s role in organic synthesis .
• Oxides: TiO₂ (rutile/anatase) exhibits superior photocatalytic activity compared to SnO₂ and ZrO₂ due to its bandgap (~3.0–3.2 eV) and surface reactivity .
• Organometallic Complexes: Ti⁴+ forms stable alkoxide complexes, such as [Ti(OCH₂CH₂N(CH₂CH₂OH)₂)₂]⁴+ (CAS 36673-16-2), which demonstrate unique solubility in polar solvents for catalytic applications . In contrast, Zr⁴+ alkoxides are less soluble and require stronger coordinating ligands .

Analytical Detection

Spectroscopic techniques like X-ray absorption fine structure (XAFS) further differentiate Ti⁴+ coordination environments in oxides .

Data Tables

Table 1: Physicochemical Properties of Ti⁴+ and Analogous Cations

Property	Ti⁴+	Zr⁴+	Sn⁴+
Ionic Radius (Å)	0.605	0.72	0.69
Electronegativity (Pauling)	1.54	1.33	1.96
Common Chloride (MP, °C)	TiCl₄ (-24)	ZrCl₄ (437)	SnCl₄ (-33)

Table 2: Comparative Analysis of Titanium(IV) Chloride and Zirconium(IV) Chloride

Parameter	TiCl₄	ZrCl₄
Melting Point (°C)	-24	437
Boiling Point (°C)	136	331
Solubility in H₂O	Hydrolysis	Partial
Catalytic Use	Polymerization	Organic Synthesis